2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide

• IUPAC Name: 2,5-dichloro-N-(2-oxothiolan-3-yl)benzamide
• InChI: InChI=1S/C11H9Cl2NO2S/c12-6-1-2-8(13)7(5-6)10(15)14-9-3-4-17-11(9)16/h1-2,5,9H,3-4H2,(H,14,15)
• InChI Key: XSZJPQHWEZDVFC-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=O)C1NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C11H9Cl2NO2S
• Molecular Weight: 290.2 g/mol

Description

2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide, also known as TCB-2, is a synthetic compound that belongs to the class of tryptamines. It was first synthesized in the 1990s by a team of chemists led by David E. Nichols. TCB-2 is a potent agonist of the serotonin receptor 5-HT2A, which is involved in various physiological and psychological processes in the brain.

Mechanism of Action

2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide acts as a potent agonist of the serotonin receptor 5-HT2A, which is involved in various physiological and psychological processes in the brain. Activation of this receptor by 2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide leads to the activation of various signaling pathways, including the phospholipase C, protein kinase C, and mitogen-activated protein kinase pathways.
Biochemical and Physiological Effects:
2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide has been shown to induce hallucinogenic effects in animal models, similar to those induced by other psychedelics such as LSD and psilocybin. These effects are thought to be mediated by the activation of the serotonin receptor 5-HT2A, which is involved in the regulation of mood, cognition, and perception.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide in scientific research is its potency and selectivity for the serotonin receptor 5-HT2A. This allows researchers to study the effects of this receptor specifically, without interference from other receptors. However, one limitation of using 2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide is its potential for abuse and misuse, which could lead to safety concerns for researchers and others.

Future Directions

There are several future directions for research on 2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide and its effects on the serotonin receptor 5-HT2A. One area of interest is the potential therapeutic applications of 2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide and other psychedelics for the treatment of mental health disorders such as depression and anxiety. Another area of interest is the development of new compounds that target the serotonin receptor 5-HT2A with greater selectivity and potency, which could lead to the development of new treatments for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide involves several steps, starting from commercially available starting materials. The first step involves the reaction of 2,5-dichlorobenzoyl chloride with thioacetamide to form 2,5-dichloro-N-(thioacetamido)benzamide. This intermediate is then reacted with dihydrothiophene-3-one in the presence of a reducing agent to form the final product, 2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide.

Scientific Research Applications

2,5-dichloro-N-(2-oxotetrahydro-3-thienyl)benzamide has been used extensively in scientific research to study the role of the serotonin receptor 5-HT2A in various physiological and psychological processes. It has been shown to induce hallucinogenic effects in animal models and has been used as a tool to study the neurochemical mechanisms underlying the effects of psychedelics.